Cas no 227940-71-8 (tert-Butyl 7-Benzyl-3,7-diazabicyclo3.3.1nonane-3-carboxylate)

• Product name: tert-Butyl 7-Benzyl-3,7-diazabicyclo3.3.1nonane-3-carboxylate
• CAS No: 227940-71-8
• MF: C₁₉H₂₈N₂O₂
• MW: 316.43782
• MDL: MFCD19443918
• CID: 245023
• PubChem ID: 22490266

tert-Butyl 7-Benzyl-3,7-diazabicyclo3.3.1nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-benzyl-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate
• tert-butyl 7-benzyl-3,7-diaza-bicyclo[3.3.1]nonane-3-carboxylate
• 3,7-Diazabicyclo[3.3.1]nonane-3-carboxylicacid, 7-(phenylmethyl)-, 1,1-dimethylethyl ester
• 7-BENZYL-3-BOC-3,7-DIAZABICYCLO[3.3.1]NONANE
• 3-(tert-butoxycarbonyl)-7-benzyl-3,7-diazabicyclo[3.3.1]nonane
• 3-(tert-butyloxycarbonyl)-7-benzyl-3,7-diazabicyclo[3.3.1]nonane
• 7-benzyl-3,7-diazabicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester
• AGN-PC-00CQPB
• AK122117
• CTK4F0191
• tert-Butyl 7-benzyl-3,7-diazabicyclo[3.3. 1]-nonane-3-carboxylate
• tert-Butyl 7-benzyl-3.7-diazabicyclo[3,3,1]-nonane-3-carboxylate
• 3-Benzyl-7-tert-butoxycarbonyl-3,7-diazabicyclo[3.3.1]nonane
• AKOS015949411
• SY108061
• CS-W001508
• DTXSID10626119
• JFLCCGFMLBSXBA-UHFFFAOYSA-N
• DS-6562
• 3-Benzyl-7-Boc-3,7-diazabicyclo[3.3.1]nonane
• MFCD08274937
• A878439
• FT-0685008
• W-206783
• 7-Benzyl-3,7-diaza-bicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester
• tert-butyl 7-benzyl-3, 7-diazabicyclo[3.3.1]nonane-3-carboxylate
• SCHEMBL584913
• 3,7-Diazabicyclo[3.3.1]nonane-3-carboxylic acid, 7-(phenylmethyl)-, 1,1-dimethylethyl ester
• 227940-71-8
• t-butyl 7-benzyl-3,7-diazabicyclo[3.3.1]nonane-3carboxylate
• DB-321683
• tert-Butyl 7-Benzyl-3,7-diazabicyclo3.3.1nonane-3-carboxylate

• MDL： MFCD19443918
• Inchi： InChI=1S/C19H28N2O2/c1-19(2,3)23-18(22)21-13-16-9-17(14-21)12-20(11-16)10-15-7-5-4-6-8-15/h4-8,16-17H,9-14H2,1-3H3
• InChI Key： JFLCCGFMLBSXBA-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CC2CC(CN(CC3=CC=CC=C3)C2)C1

Computed Properties

• Exact Mass: 316.21524
• Monoisotopic Mass: 316.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.097
• Melting Point: 62-65 ºC
• PSA: 32.78